Cas no 1236066-84-4 (5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide)

• Product Name: 5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide
• CAS No: 1236066-84-4
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 4817243
• Update Time: 2026-02-27

5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE
• 5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide

• Inchi： 1S/C7H8BrNO2S/c1-9(11-2)7(10)5-3-4-6(8)12-5/h3-4H,1-2H3
• InChI Key： NULFTZUWYYNLDO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N(C)OC)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2.5
• Topological Polar Surface Area: 57.8

Additional information on 5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide

5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide: A Comprehensive Overview of Its Chemical Properties, Biological Applications, and Research Advancements

5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide is a novel compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, with the CAS number 1236066-84-4, represents a promising candidate for further exploration in drug development and biological research. The synthesis and characterization of this compound have been the focus of recent studies, highlighting its potential applications in various therapeutic areas.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide. Researchers have reported the use of catalytic cross-coupling reactions to achieve high yields of this compound, which is crucial for its further development. The structural features of 5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide include a thiophene ring substituted with bromo, methoxy, and methyl groups, which contribute to its unique chemical properties and biological activity.

Studies on the chemical stability and reactivity of 5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide have revealed its potential for use in pharmaceutical formulations. The presence of the bromo group enhances the compound's ability to interact with biological targets, while the methoxy and methyl groups contribute to its solubility and bioavailability. These properties make 5-Bromo-N-meth.ethylthiophene-2-carboxamide a valuable candidate for further investigation in drug discovery.

Recent research has focused on the biological activity of 5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide, particularly its potential as a therapeutic agent. In vitro studies have shown that this compound exhibits significant activity against certain cancer cell lines, suggesting its potential as an anti-cancer drug. The mechanism of action involves the inhibition of specific enzymes that are critical for cell proliferation and survival.

The application of 5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide in drug development is an area of active research. Scientists are exploring its potential as a lead compound for the design of new drugs with improved efficacy and reduced side effects. The compound's ability to modulate signaling pathways related to inflammation and immune response has also been investigated, highlighting its potential in the treatment of inflammatory diseases.

Recent studies have also examined the pharmacokinetic properties of 5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide. Research has shown that the compound exhibits favorable absorption and distribution characteristics, which are essential for its therapeutic effectiveness. The metabolic stability of the compound in vivo is another area of focus, as it determines its half-life and overall efficacy in the body.

The potential applications of 5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide extend beyond its use as a therapeutic agent. Researchers are also exploring its utility in the development of diagnostic tools and imaging agents. The compound's unique chemical properties make it a promising candidate for use in various biomedical applications, including targeted drug delivery and molecular imaging.

Recent advancements in analytical techniques have facilitated the detailed characterization of 5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's molecular structure and purity. These analytical methods are essential for ensuring the quality and consistency of the compound in research and development settings.

Collaborative efforts between academic institutions and pharmaceutical companies have led to the exploration of 5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide in various research projects. These collaborations have resulted in the identification of new biological targets and the development of more effective therapeutic strategies. The compound's potential for use in combination therapies is also being investigated, as it may enhance the efficacy of existing treatments.

The future of 5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide in the field of pharmaceutical chemistry is promising. Ongoing research is focused on optimizing its chemical structure to improve its therapeutic potential and reduce potential side effects. The compound's unique properties make it a valuable asset in the development of new drugs and therapies, and its continued investigation is expected to yield significant advancements in the field.

As research on 5-Bromo-N-methoxy-N-methylthiophene-2-carboxamide progresses, its potential applications in medicine and biotechnology are becoming increasingly evident. The compound's ability to interact with biological targets and its favorable chemical properties make it a promising candidate for further exploration. Continued research and development efforts are expected to unlock new possibilities for the use of this compound in various therapeutic and diagnostic applications.